Cas no 2418680-29-0 ((9H-fluoren-9-yl)methyl 4-3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylpiperazine-1-carboxylate
• CAS No: 2418680-29-0
• MF: C₂₉H₃₁N₃O₄
• MW: 485.574147462845
• CID: 5677105
• PubChem ID: 165773671
• Update Time: 2025-07-15

(9H-fluoren-9-yl)methyl 4-3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-[3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenyl]piperazine-1-carboxylate
• 2418680-29-0
• EN300-26629418
• (9H-fluoren-9-yl)methyl 4-3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylpiperazine-1-carboxylate

• Inchi： 1S/C29H31N3O4/c1-19-25(28(33)35-3)16-20(30-2)17-27(19)31-12-14-32(15-13-31)29(34)36-18-26-23-10-6-4-8-21(23)22-9-5-7-11-24(22)26/h4-11,16-17,26,30H,12-15,18H2,1-3H3
• InChI Key： OTSLESODEHBBSA-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(C=C(C(=O)OC)C=2C)NC)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 485.23145648g/mol
• Monoisotopic Mass: 485.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenylpiperazine-1-carboxylate

Compound CAS No. 2418680-29-0: (9H-fluoren-9-yl)methyl 4-[3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenyl]piperazine-1-carboxylate

The compound with CAS No. 2418680-29-0, named (9H-fluoren-9-yl)methyl 4-[3-(methoxycarbonyl)-2-methyl-5-(methylamino)phenyl]piperazine-1-carboxylate, is a complex organic molecule with potential applications in the field of drug discovery and development. This compound is characterized by its unique structure, which incorporates a fluorenylmethyl group, a piperazine ring, and a substituted phenyl group with methoxycarbonyl and methylamino functionalities. These structural features make it an interesting candidate for exploring interactions with biological targets, particularly in the context of enzyme inhibition or receptor modulation.

Recent studies have highlighted the importance of fluorenylmethyl groups in stabilizing certain molecular conformations, which can enhance the bioavailability and efficacy of drug candidates. The presence of a piperazine ring further adds versatility to this compound, as piperazines are known for their ability to form hydrogen bonds and interact with various biological systems. Additionally, the substitution pattern on the phenyl ring—specifically the methoxycarbonyl and methylamino groups—suggests that this compound may exhibit selectivity towards specific enzymatic or receptor binding sites.

One area of active research involving similar compounds is their role in targeting kinases, which are critical enzymes involved in cell signaling pathways. The methoxycarbonyl group, for instance, could act as a bioisostere for other functional groups, potentially modulating enzyme activity without altering the overall structure significantly. Furthermore, the methylamino substituent may contribute to the compound's ability to penetrate cellular membranes, enhancing its pharmacokinetic properties.

Another intriguing aspect of this compound is its potential as a prodrug. The fluorenylmethyl ester group is a well-known protecting group in organic synthesis and has been used in various drug delivery systems. By incorporating this group into the molecule, researchers may be able to control the release of the active pharmaceutical ingredient (API) within the body, thereby improving therapeutic outcomes and reducing side effects.

From a synthetic standpoint, the construction of this compound likely involves a series of carefully planned reactions. The assembly of the fluorenylmethyl group would require precise control over stereochemistry and regioselectivity. Similarly, the formation of the piperazine ring would necessitate conditions that favor cyclization while maintaining functional group compatibility. The substitution pattern on the phenyl ring would also require strategic planning to ensure that steric and electronic effects are optimized for desired biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivities of compounds like this one with unprecedented accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can gain insights into how this compound interacts with its intended biological targets at an atomic level. This information is invaluable for guiding iterative rounds of synthesis and optimization.

In summary, CAS No. 2418680-29-0 represents a sophisticated organic molecule with promising potential in drug discovery. Its unique combination of structural features—such as the fluorenylmethyl, piperazine, and substituted phenyl groups—positions it as a valuable tool for exploring novel therapeutic strategies. As research in this area continues to evolve, this compound may play a pivotal role in advancing our understanding of molecular interactions and their implications for human health.